Cas no 152246-61-2 ([3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-)
152246-61-2 structure
Product Name:[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-
CAS No:152246-61-2
MF:C30H22O10
MW:542.490822763501
CID:198094
PubChem ID:133556276
Update Time:2024-03-01
[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)- Chemical and Physical Properties
Names and Identifiers
-
- [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-rel-(-)- (9CI)
- [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-r
- [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, [3a(3'R*,4'S*),4a]-(-)-
- Diphysin
- CID 133556276
- [3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-
- 152246-61-2
-
- Inchi: 1S/C30H22O10/c31-15-5-1-13(2-6-15)23-25-19(35)9-17(33)11-21(25)39-29(37)27(23)28-24(14-3-7-16(32)8-4-14)26-20(36)10-18(34)12-22(26)40-30(28)38/h1-12,23-24,27-28,31-36H/t23-,24-,27+,28+/m0/s1
- InChI Key: WCAMADNGWUBZMH-KBJUPQRZSA-N
- SMILES: O1C2C=C(C=C(C=2[C@H](C2C=CC(=CC=2)O)[C@@H](C1=O)[C@@H]1C(=O)OC2C=C(C=C(C=2[C@@H]1C1C=CC(=CC=1)O)O)O)O)O
Computed Properties
- Exact Mass: 542.12129689g/mol
- Monoisotopic Mass: 542.12129689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 3
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.058
- Topological Polar Surface Area: 174
Experimental Properties
- Density: 1.594±0.06 g/cm3(Predicted)
- Boiling Point: 839.2±65.0 °C(Predicted)
- pka: 8.40±0.60(Predicted)
[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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